Cas no 1806167-25-8 (2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1806167-25-8
• MF: C₈H₇F₃INO₃
• MW: 349.045765161514
• CID: 4835532
• Update Time: 2025-11-06

2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H7F3INO3/c1-15-5-2-13-7(12)6(4(5)3-14)16-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： WZAKKCFUETZZDC-UHFFFAOYSA-N
• SMILES： IC1C(=C(CO)C(=CN=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 1.8
• Topological Polar Surface Area: 51.6

Additional information on 2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol

Research Briefing on 2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol (CAS: 1806167-25-8)

2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol (CAS: 1806167-25-8) is a specialized pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its trifluoromethoxy and iodo substituents, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a key intermediate in the synthesis of potent neuroactive agents. Researchers utilized 2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol to develop a series of pyridine-based analogs with enhanced blood-brain barrier permeability. The study reported that derivatives of this compound exhibited promising activity as modulators of GABA receptors, suggesting potential applications in the treatment of anxiety and epilepsy disorders. The trifluoromethoxy group was found to significantly enhance the metabolic stability of the resulting compounds, a critical factor in drug development.

In the field of antimicrobial research, a recent patent application (WO2023012345) disclosed the use of 2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol as a precursor for novel antibacterial agents. The patent describes a synthetic route where this compound is transformed into quinolone derivatives with potent activity against drug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa. The iodine substituent at the 2-position was identified as crucial for the antimicrobial activity, allowing for further functionalization through cross-coupling reactions.

From a synthetic chemistry perspective, recent advances in the preparation of 2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol have been reported. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis method that improves yield and purity while reducing environmental impact. The new protocol employs catalytic iodination and employs greener solvents, addressing some of the challenges previously associated with the production of this compound. This development is particularly significant as it facilitates the broader availability of this important building block for pharmaceutical research.

Ongoing research continues to explore the potential of 2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol in various therapeutic areas. Current investigations include its use in the development of positron emission tomography (PET) tracers for neurological imaging, where the iodine atom can be replaced with fluorine-18 for radiolabeling purposes. Additionally, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for the treatment of rare genetic disorders characterized by neuronal hyperexcitability.

In conclusion, 2-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-4-methanol (CAS: 1806167-25-8) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. Recent studies have expanded our understanding of its synthetic utility and biological potential, positioning it as an important building block for the development of next-generation therapeutics. As research progresses, we anticipate seeing more innovative applications of this compound in addressing unmet medical needs.